Cas no 2320172-83-4 (N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide)

• Product Name: N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2320172-83-4
• MF: C₁₆H₂₃N₃OS
• MW: 305.438322305679
• CID: 5341924
• Update Time: 2025-10-23

N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide
• N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C16H23N3OS/c20-16(17-14-5-2-1-3-6-14)19-9-4-8-18(10-11-19)15-7-12-21-13-15/h1-3,5-6,15H,4,7-13H2,(H,17,20)
• InChI Key： AEPQSMHDIWPJLR-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(NC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2.1
• Topological Polar Surface Area: 60.9

Additional information on N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

Comprehensive Overview of N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide (CAS No. 2320172-83-4)

N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide (CAS No. 2320172-83-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 1,4-diazepane core and thiolan-3-yl moiety, is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and binding affinity with various biological targets.

The compound's molecular structure includes a carboxamide group attached to a 1,4-diazepane ring, which is further substituted with a thiolan-3-yl group and a phenyl ring. This combination of functional groups makes it a promising candidate for modulating protein-protein interactions or enzyme activity. Recent studies have highlighted the growing demand for novel heterocyclic compounds like N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide, especially in the context of targeting neurological disorders and metabolic diseases.

In the era of precision medicine and AI-driven drug discovery, compounds such as N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide are being scrutinized for their potential to address unmet medical needs. The integration of computational chemistry and high-throughput screening has accelerated the identification of such molecules, making them a hot topic in scientific forums and patent filings. The compound's CAS No. 2320172-83-4 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the key advantages of N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide lies in its versatility. The 1,4-diazepane scaffold is known for its conformational flexibility, which can enhance binding to diverse biological targets. Meanwhile, the thiolan-3-yl group may contribute to improved pharmacokinetic properties, such as metabolic stability and membrane permeability. These attributes align with the current focus on developing orally bioavailable small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide involves multi-step organic transformations, including amide bond formation and ring-closing reactions. Researchers are optimizing these synthetic routes to improve yields and scalability, which is critical for advancing the compound into preclinical studies. The compound's CAS No. 2320172-83-4 serves as a unique identifier in chemical inventories and regulatory submissions.

In conclusion, N-phenyl-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide (CAS No. 2320172-83-4) represents a compelling example of modern drug discovery efforts. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation. As the pharmaceutical industry continues to embrace innovative approaches, compounds like this are likely to play a pivotal role in shaping future therapies.